Cas no 35203-49-7 (N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 35203-49-7
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD01571385
• CID: 295460
• PubChem ID: 715666
• Update Time: 2025-06-13

N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-methyl-4-(trifluoromethyl)-
• 1-N-methyl-4-(trifluoromethyl)benzene-1,2-diamine
• N-[2-Amino-4-(trifluoromethyl)-phenyl]-N-methylamine
• N~1~-methyl-4-(trifluoromethyl)benzene-1,2-diamine
• N1-METHYL-4-(TRIFLUOROMETHYL)BENZENE-1,2-DIAMINE
• 2-methylamino-5-trifluoromethylaniline
• 3-amino-4-methylaminobenzotrifluoride
• N1-methyl-4-trifluoromethylbenzene-1,2-diamine
• N1-methyl-4-trifluoromethyl-o.phenylenediamine
• N-methyl-4-trifluoromethyl-1,2-phenylenediamine
• CS-0046909
• U43
• N1-Methyl-4-trifluoromethyl-benzene-1,2-diamine
• 35203-49-7
• F2167-8488
• 1,2-Benzenediamine, N1-methyl-4-(trifluoromethyl)-
• DTXSID00351968
• FT-0639241
• MFCD01571385
• N-1-Methyl-4-trifluoromethyl-benzene-1,2-diamine
• AKOS005535661
• PS-10963
• SY271715
• N1-Methyl-4-(trifluoromethyl)-1,2-benzenediamine
• 3,4-Diamino-N4-methylbenzotrifluoride
• SCHEMBL115650
• W11084
• A822649
• STK664200
• ALBB-026237
• 1,2-benzenediamine, N~1~-methyl-4-(trifluoromethyl)-
• N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine

• MDL： MFCD01571385
• Inchi： 1S/C8H9F3N2/c1-13-7-3-2-5(4-6(7)12)8(9,10)11/h2-4,13H,12H2,1H3
• InChI Key： KWYSQBACVABOFL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NC)(F)F

Computed Properties

• Exact Mass: 190.07200
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.314
• Melting Point: 53 °C
• Boiling Point: 249.7°Cat760mmHg
• Flash Point: 104.8°C
• Refractive Index: 1.535
• PSA: 38.05000
• LogP: 2.98350

N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine

N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 35203-49-7): A Comprehensive Overview

N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 35203-49-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structure and properties, has garnered considerable attention in recent years due to its potential in various research and industrial settings.

The chemical structure of N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine consists of a benzene ring substituted with a trifluoromethyl group at the para position and two amino groups at the ortho and meta positions, with one of the amino groups being methylated. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of organic synthesis, N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group diversity allow it to participate in various chemical reactions, including coupling reactions, condensations, and cyclizations. Recent studies have highlighted its utility in the synthesis of novel pharmaceutical intermediates and fine chemicals.

In the pharmaceutical industry, N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine has shown promise as a precursor for the development of new drugs. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of molecules, which are crucial properties for drug candidates. Additionally, the presence of multiple amino groups provides opportunities for further functionalization and optimization of pharmacological properties.

Recent research has also explored the biological activity of N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, it has been shown to exhibit inhibitory effects on certain kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. These findings underscore its potential as a lead compound for drug discovery efforts.

In materials science, N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine has been investigated for its use in the development of advanced materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The ability to fine-tune its electronic behavior through chemical modifications further enhances its versatility in this field.

The environmental impact of N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively studying its biodegradability and ecotoxicity to ensure its safe use in industrial processes.

In conclusion, N1-methyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 35203-49-7) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in various scientific and technological advancements.